![molecular formula C21H23N3O4S B4086589 N-{4-[(sec-butylamino)sulfonyl]phenyl}-5-methyl-3-phenyl-4-isoxazolecarboxamide](/img/structure/B4086589.png)
N-{4-[(sec-butylamino)sulfonyl]phenyl}-5-methyl-3-phenyl-4-isoxazolecarboxamide
Overview
Description
N-{4-[(sec-butylamino)sulfonyl]phenyl}-5-methyl-3-phenyl-4-isoxazolecarboxamide, commonly known as BAY 41-2272, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.
Mechanism of Action
BAY 41-2272 works by activating the enzyme soluble guanylate cyclase (sGC), which leads to an increase in the production of cyclic guanosine monophosphate (cGMP). This, in turn, causes relaxation of smooth muscle cells, leading to vasodilation and decreased blood pressure.
Biochemical and Physiological Effects
BAY 41-2272 has been shown to have several biochemical and physiological effects, including vasodilation, anti-inflammatory effects, and inhibition of platelet aggregation. It has also been shown to have a protective effect on the heart and lungs, potentially making it a useful therapeutic agent in cardiovascular and pulmonary diseases.
Advantages and Limitations for Lab Experiments
One advantage of using BAY 41-2272 in lab experiments is its high potency and specificity for sGC activation. However, one limitation is that it can be difficult to work with due to its low solubility in aqueous solutions.
Future Directions
There are several future directions for the research on BAY 41-2272, including further investigation of its potential therapeutic applications in cardiovascular and pulmonary diseases, as well as its role in cancer treatment. Additionally, there is a need for the development of more soluble analogs of BAY 41-2272 to improve its bioavailability and efficacy.
Scientific Research Applications
BAY 41-2272 has been extensively studied for its potential therapeutic applications in various diseases, including hypertension, pulmonary hypertension, and erectile dysfunction. It has also been investigated for its role in cancer treatment and as a potential neuroprotective agent.
properties
IUPAC Name |
N-[4-(butan-2-ylsulfamoyl)phenyl]-5-methyl-3-phenyl-1,2-oxazole-4-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N3O4S/c1-4-14(2)24-29(26,27)18-12-10-17(11-13-18)22-21(25)19-15(3)28-23-20(19)16-8-6-5-7-9-16/h5-14,24H,4H2,1-3H3,(H,22,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SMICDIOYSHZUMR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)NS(=O)(=O)C1=CC=C(C=C1)NC(=O)C2=C(ON=C2C3=CC=CC=C3)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N3O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
413.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[4-(butan-2-ylsulfamoyl)phenyl]-5-methyl-3-phenyl-1,2-oxazole-4-carboxamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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